N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide

• IUPAC Name: N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide
• InChI: InChI=1S/C16H15N3O/c1-12-7-8-19-11-14(18-15(19)9-12)10-17-16(20)13-5-3-2-4-6-13/h2-9,11H,10H2,1H3,(H,17,20)
• InChI Key: XSODHKOFVYZGHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a derivative of the heterocyclic aromatic compound imidazo[1,2-a]pyridine, which has been shown to possess a range of biological activities.

Mechanism of Action

The mechanism of action of N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and the interaction with DNA and RNA. This compound has been shown to bind to the active site of protein kinase C and tyrosine kinase, which could inhibit their activity and prevent the proliferation of cancer cells. In addition, this compound has been shown to intercalate into DNA and RNA, which could affect their structure and function.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which could have implications for the treatment of various diseases such as arthritis and cardiovascular disease.

Advantages and Limitations for Lab Experiments

N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide has several advantages for lab experiments, including its relative ease of synthesis and its ability to inhibit the activity of various enzymes. However, this compound also has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide. One area of interest is the development of more potent and selective inhibitors of protein kinase C and tyrosine kinase, which could have implications for the treatment of cancer and other diseases. Another area of interest is the investigation of the interaction of this compound with other biomolecules, such as proteins and lipids, which could provide insights into its mechanism of action. Finally, the development of novel drug delivery systems for this compound could improve its solubility and bioavailability, which could enhance its therapeutic potential.

Synthesis Methods

The synthesis of N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide involves the reaction of 7-methylimidazo[1,2-a]pyridine with benzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified by recrystallization, and its identity is confirmed by various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been investigated for its ability to inhibit the activity of enzymes such as protein kinase C and tyrosine kinase, which are involved in various diseases such as cancer and diabetes. In biochemistry, this compound has been shown to interact with DNA and RNA, which could have implications for gene regulation and protein synthesis. In pharmacology, this compound has been studied for its potential as a drug candidate for various diseases, including cancer and Alzheimer's disease.